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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

Technical Support Center: Acid Orange 95 Stock
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preparing and troubleshooting stock solutions

of Acid Orange 95.

Frequently Asked Questions (FAQs)
Q1: What is Acid Orange 95 and what are its general properties?

Acid Orange 95 is a red-light orange, water-soluble dye belonging to the double azo class of

compounds.[1][2] It is typically supplied as a cherry-red powder.[1] Its primary applications are

in the textile and leather industries for dyeing materials such as wool, silk, and polyamide.[1][3]

Q2: What is the general solubility of Acid Orange 95 in water?

Acid Orange 95 is described as being soluble in water.[1][2] While specific quantitative data for

Acid Orange 95 is not readily available in public literature, a structurally similar dye, Acid

Orange 127, has a reported solubility of 100 g/L in water at 90°C, which can serve as a useful

reference point.[4] The solubility of acid dyes in water generally increases with temperature.[5]

Q3: How does pH affect the solubility of Acid Orange 95?
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The solubility of acid dyes, including azo dyes like Acid Orange 95, is often pH-dependent.[6]

As anionic dyes, their solubility is generally favored in acidic to neutral conditions. In acidic

solutions, the functional groups on the dye molecule are in a state that promotes dissolution in

aqueous media.

Q4: Can co-solvents be used to increase the solubility of Acid Orange 95?

Yes, co-solvents can significantly enhance the solubility of acid dyes.[5][7] Polyols, such as

diethylene glycol ether and polyethylene glycol, as well as urea, are effective co-solvents.[5][7]

They function by forming hydrogen bonds with the dye molecules, which helps to prevent

aggregation and promotes dissolution.[5][7] Certain non-ionic surfactants can also improve

solubility by forming micelles that encapsulate the dye molecules.[5][7]

Troubleshooting Guide: Increasing the Solubility of
Acid Orange 95
This guide provides solutions to common problems encountered when preparing stock

solutions of Acid Orange 95.
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Problem Potential Cause Troubleshooting Steps

Incomplete Dissolution Low water temperature.

Increase the temperature of

the water. Heating the solution

can significantly improve the

solubility of acid dyes.[5] For

challenging cases, using water

near boiling may be effective.

Incorrect mixing technique.

Employ the "pasting" method.

First, create a smooth paste of

the Acid Orange 95 powder

with a small volume of cold

water before gradually adding

hot water with continuous

stirring.

High concentration of

electrolytes.

If the dye formulation contains

a high concentration of salts

like sodium sulfate, it can

reduce solubility.[5][7] If

possible, use a grade of dye

with lower salt content.

Precipitate Formation Upon

Cooling
Supersaturation.

The solution was prepared at a

high temperature and became

supersaturated as it cooled.

Gently warm the solution to

redissolve the precipitate

before use. For long-term

storage, consider preparing a

slightly less concentrated stock

solution.
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Color Inconsistency in

Experiments

Incomplete dissolution of the

stock solution.

Ensure the stock solution is

completely dissolved before

use. Any undissolved particles

can lead to variations in color

intensity. Visually inspect the

solution for any sediment.

Experimental Protocols
Protocol for Preparing a 1% (w/v) Acid Orange 95 Stock
Solution
This protocol is a general guideline and may require optimization based on the specific grade

of Acid Orange 95 and the desired final concentration.

Materials:

Acid Orange 95 powder

Deionized or distilled water

Volumetric flask (e.g., 100 mL)

Glass beaker

Stirring rod or magnetic stirrer

Hot plate

Procedure:

Weighing: Accurately weigh 1.0 g of Acid Orange 95 powder.

Pasting: Transfer the powder to a glass beaker. Add a small amount of cold deionized water

(e.g., 2-3 mL) and mix thoroughly with a stirring rod to form a uniform paste. This step is

crucial to prevent the formation of clumps when hot water is added.
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Dissolving: Gradually add approximately 50-70 mL of hot (80-90°C) deionized water to the

paste while continuously stirring. Gentle heating on a hot plate may be used to facilitate

dissolution. Stir until all the dye is visibly dissolved.

Cooling and Transfer: Allow the solution to cool to room temperature. Carefully transfer the

dissolved dye solution into a 100 mL volumetric flask.

Final Volume Adjustment: Rinse the beaker with a small amount of deionized water and add

the rinsing to the volumetric flask to ensure a complete transfer of the dye. Add deionized

water to the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Mixing and Storage: Cap the flask and invert it several times to ensure the solution is

homogeneous. Store the stock solution in a well-sealed container, protected from light.

Visualizations
Logical Workflow for Troubleshooting Solubility Issues
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Caption: Troubleshooting workflow for dissolving Acid Orange 95.

Factors Influencing Acid Orange 95 Solubility
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Caption: Key factors that affect the solubility of Acid Orange 95.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China Acid Orange 95 Manufacturers, Suppliers, Factory - Free Sample - COLOR
BLOOM [colorbloomdyes.com]

2. worlddyevariety.com [worlddyevariety.com]

3. researchgate.net [researchgate.net]

4. worlddyevariety.com [worlddyevariety.com]

5. How to improve the solubility of acid dyes? - Dyeing-pedia - Hangzhou Tiankun Chem
Co.,Ltd [china-dyestuff.com]

6. hztya.com [hztya.com]

7. Solubility Treatment of Acid Dyes - TIANKUN Dye Manufacturer & Supplier
[tiankunchemical.com]

To cite this document: BenchChem. [How to increase the solubility of Acid Orange 95 for
stock solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172612#how-to-increase-the-solubility-of-acid-
orange-95-for-stock-solutions]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1172612?utm_src=pdf-body-img
https://www.benchchem.com/product/b1172612?utm_src=pdf-custom-synthesis
https://www.colorbloomdyes.com/acid-dyes/acid-orange/acid-orange-95.html
https://www.colorbloomdyes.com/acid-dyes/acid-orange/acid-orange-95.html
http://www.worlddyevariety.com/acid-dyes/acid-orange-95.html
https://www.researchgate.net/publication/305314421_The_Effect_of_Co-solvent_on_the_Solubility_of_a_Sparingly_Soluble_Crystal_of_Benzoic_Acid
http://www.worlddyevariety.com/acid-dyes/acid-orange-127.html
https://www.china-dyestuff.com/info/how-to-improve-the-solubility-of-acid-dyes-52614901.html
https://www.china-dyestuff.com/info/how-to-improve-the-solubility-of-acid-dyes-52614901.html
https://www.hztya.com/news/industry-news/acid-blue-225-solubility-detailed-explanation.html
https://www.tiankunchemical.com/Solubility-Treatment-of-Acid-Dyes-id42250777.html
https://www.tiankunchemical.com/Solubility-Treatment-of-Acid-Dyes-id42250777.html
https://www.benchchem.com/product/b1172612#how-to-increase-the-solubility-of-acid-orange-95-for-stock-solutions
https://www.benchchem.com/product/b1172612#how-to-increase-the-solubility-of-acid-orange-95-for-stock-solutions
https://www.benchchem.com/product/b1172612#how-to-increase-the-solubility-of-acid-orange-95-for-stock-solutions
https://www.benchchem.com/product/b1172612#how-to-increase-the-solubility-of-acid-orange-95-for-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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